4-benzyl-1-[2-(ethylthio)benzoyl]piperidine

• IUPAC Name: (4-benzylpiperidin-1-yl)-(2-ethylsulfanylphenyl)methanone
• InChI: InChI=1S/C21H25NOS/c1-2-24-20-11-7-6-10-19(20)21(23)22-14-12-18(13-15-22)16-17-8-4-3-5-9-17/h3-11,18H,2,12-16H2,1H3
• InChI Key: GIBRQVXWVXCTHA-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H25NOS
• Molecular Weight: 339.5 g/mol

Description

4-benzyl-1-[2-(ethylthio)benzoyl]piperidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various disciplines. This compound has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. In

Scientific Research Applications

4-benzyl-1-[2-(ethylthio)benzoyl]piperidine has been studied for its potential applications in various scientific disciplines. In the field of medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases such as Alzheimer's disease and cancer. In the field of neuroscience, this compound has been studied for its potential as a tool to study the function of certain receptors in the brain. In the field of biochemistry, this compound has been studied for its potential as a tool to study protein-protein interactions.

Mechanism of Action

The mechanism of action of 4-benzyl-1-[2-(ethylthio)benzoyl]piperidine involves its interaction with certain receptors in the brain. This compound has been reported to bind to the sigma-1 receptor, which is a protein that is involved in various cellular processes such as cell survival, neurotransmitter release, and calcium signaling. By binding to this receptor, this compound can modulate its activity and affect the cellular processes that it is involved in.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. In the field of neuroscience, this compound has been shown to enhance the release of certain neurotransmitters such as dopamine and acetylcholine. In the field of cancer research, this compound has been shown to inhibit the growth of certain cancer cell lines. In the field of biochemistry, this compound has been shown to modulate the activity of certain proteins such as the sigma-1 receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-benzyl-1-[2-(ethylthio)benzoyl]piperidine in lab experiments is its high purity and good yield. This makes it a reliable tool for studying various cellular processes. However, one of the limitations of using this compound is its potential toxicity. It is important to use proper safety precautions when handling this compound.

Future Directions

There are several future directions for the study of 4-benzyl-1-[2-(ethylthio)benzoyl]piperidine. One direction is to study its potential as a drug candidate for the treatment of various diseases such as Alzheimer's disease and cancer. Another direction is to study its potential as a tool to study the function of certain receptors in the brain. Additionally, further studies can be done to explore the biochemical and physiological effects of this compound and its potential applications in various scientific disciplines.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various disciplines. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further studies on this compound can lead to new discoveries and advancements in various scientific fields.

Synthesis Methods

The synthesis method of 4-benzyl-1-[2-(ethylthio)benzoyl]piperidine involves the reaction of 2-(ethylthio)benzoyl chloride with benzylpiperidine in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained after purification through column chromatography. This method has been reported to yield a high purity product with a good yield.